5-Phenylethynyl-nicotinic acid methyl ester

• Molecular Formula: C15H11NO2
• Molecular Weight: 237.25 g/mol
• IUPAC Name: methyl 5-(2-phenylethynyl)pyridine-3-carboxylate
• InChI: InChI=1S/C15H11NO2/c1-18-15(17)14-9-13(10-16-11-14)8-7-12-5-3-2-4-6-12/h2-6,9-11H,1H3
• InChI Key: VQOVJFSLWUFHAK-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CN=CC(=C1)C#CC2=CC=CC=C2

Description

5-Phenylethynyl-nicotinic acid methyl ester is a useful research compound. Its molecular formula is C15H11NO2 and its molecular weight is 237.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Add trimethylsilyl diazomethane (2.25 g, 19.7 mmol) to a cooled suspension of 5-phenylethynyl-nicotinic acid (2.0 g, 8.9 mmol) in 4:1 diethyl ether: methanol (30 mL) at 0° C. Warm to room temperature, stir for 2 h and concentrate. Purify the residue by silica gel chromatography, eluting with 0:100 to 50:50 ethyl acetate:hexanes, to give the title compound as a white solid (1.8 g, 85%).